BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of Methyl
2-cyano-4-fluorobenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-cyano-4-fluorobenzoate

Cat. No.: B176663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of Methyl 2-cyano-
4-fluorobenzoate, a chemical compound of interest in research and development. Due to a
lack of extensive published data for this specific isomer, this document also outlines
standardized experimental protocols for the determination of key physical characteristics.

Core Physical Properties

While specific experimental values for the melting point, boiling point, and density of Methyl 2-
cyano-4-fluorobenzoate are not readily available in public literature, its fundamental molecular
properties have been established.
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Property Value Source
Molecular Formula CoHeFNO:2 [1]
Molecular Weight 179.15 g/mol [1]

CAS Number 127510-96-7 [1]
PubChem CID 9989818 [11[2]

Benzoic acid, 2-cyano-4-

fluoro-, methyl ester; 2-Cyano-
Synonyms L [1]

4-fluorobenzoic acid methyl

ester

Experimental Protocols for Physical Property
Determination

To ascertain the precise physical properties of Methyl 2-cyano-4-fluorobenzoate, the
following established experimental methodologies are recommended.

Melting Point Determination

The melting point is a critical indicator of a substance's purity.
Methodology: Capillary Method

o Sample Preparation: A small, finely powdered sample of the crystalline solid is packed into a
thin-walled capillary tube, sealed at one end. The packing should be compact to ensure
uniform heat transfer.

o Apparatus: A calibrated melting point apparatus, which consists of a heated block with a
sample holder and a thermometer or an electronic temperature sensor, is used.

e Procedure: The capillary tube is placed in the heating block. The temperature is raised at a
steady rate.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded. This range is
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the melting point. A narrow melting range typically indicates a high degree of purity.

Boiling Point Determination

The boiling point provides insight into the volatility of a substance.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small quantity of the liquid is placed in a small test tube or a fusion
tube. A capillary tube, sealed at one end, is inverted and placed within the liquid.

o Apparatus: A Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil) and
a thermometer are used. The Thiele tube's design facilitates uniform heating by convection
currents.

e Procedure: The sample tube is attached to the thermometer and immersed in the oil bath
within the Thiele tube. The apparatus is heated gently.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heat is then removed, and the oil bath is allowed to cool
slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded
as the boiling point.

Density Determination

Density is a fundamental physical property that relates the mass of a substance to its volume.
Methodology: Pycnometer Method

o Apparatus: A pycnometer, a small glass flask with a precise volume, is used. An analytical
balance is required for accurate mass measurements.

e Procedure:
o The mass of the clean, dry, and empty pycnometer is determined.

o The pycnometer is filled with the substance (if liquid) or a known mass of the solid is
placed inside.
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o For a solid, the pycnometer is then filled with a liquid of known density in which the solid is
insoluble.

o The mass of the pycnometer and its contents is measured.

o Calculation: The volume of the substance is determined by the displacement of the liquid of
known density. The density is then calculated by dividing the mass of the substance by its
volume.

Solubility Assessment

Understanding a compound's solubility in various solvents is crucial for its application in drug
development and other research areas.

Methodology: Qualitative and Semi-Quantitative Solubility Testing

e Solvent Selection: A range of standard laboratory solvents should be used, including but not
limited to water, ethanol, methanol, acetone, dichloromethane, and dimethyl sulfoxide
(DMSO).

e Procedure:

o Asmall, accurately weighed amount of Methyl 2-cyano-4-fluorobenzoate is placed in a
test tube.

o A measured volume of the selected solvent is added incrementally.
o The mixture is agitated (e.g., by vortexing or sonication) at a controlled temperature.

o Observation: The solubility is observed and can be qualitatively described as soluble,
partially soluble, or insoluble. For a more quantitative measure, the maximum mass of solute
that dissolves in a specific volume of solvent to form a saturated solution is determined.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates the logical workflow for the comprehensive characterization of
the physical properties of a chemical compound like Methyl 2-cyano-4-fluorobenzoate.
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Workflow for Physical Property Characterization
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Caption: Workflow for the synthesis, purification, and physical characterization of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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